2-(5,5-dimethyl-2-oxotetrahydro-3-furanyl)-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-(5,5-dimethyl-2-oxooxolan-3-yl)-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C15H19NO3/c1-10-4-6-12(7-5-10)16-13(17)8-11-9-15(2,3)19-14(11)18/h4-7,11H,8-9H2,1-3H3,(H,16,17)
• InChI Key: OBOVUHUGIXKIQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CC2CC(OC2=O)(C)C
• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol

Description

2-(5,5-dimethyl-2-oxotetrahydro-3-furanyl)-N-(4-methylphenyl)acetamide is a chemical compound that belongs to the class of acetamides. It has been found to have various scientific research applications, particularly in the field of medicinal chemistry. The compound has been synthesized through various methods and has shown promising results in biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 2-(5,5-dimethyl-2-oxotetrahydro-3-furanyl)-N-(4-methylphenyl)acetamide is not fully understood. However, it is believed to work by inhibiting the production of prostaglandins, which are known to cause inflammation and pain. The compound has also been found to interact with various receptors in the brain, which may contribute to its analgesic and antipyretic properties.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. The compound has also been found to reduce fever and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(5,5-dimethyl-2-oxotetrahydro-3-furanyl)-N-(4-methylphenyl)acetamide in lab experiments is its relatively low toxicity compared to other compounds with similar properties. However, the compound has limited solubility in water, which may make it difficult to use in certain experiments. Additionally, the mechanism of action of the compound is not fully understood, which may make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on 2-(5,5-dimethyl-2-oxotetrahydro-3-furanyl)-N-(4-methylphenyl)acetamide. One direction is to further investigate the compound's potential use in the treatment of cancer and neurological disorders. Another direction is to explore the compound's mechanism of action in more detail to gain a better understanding of its effects on inflammation, pain, and fever. Additionally, future research could focus on developing more efficient synthesis methods for the compound to improve its accessibility for scientific research.

Scientific Research Applications

2-(5,5-dimethyl-2-oxotetrahydro-3-furanyl)-N-(4-methylphenyl)acetamide has shown promising results in various scientific research applications. It has been found to have anti-inflammatory, analgesic, and antipyretic properties. The compound has also been studied for its potential use in the treatment of cancer and neurological disorders such as Alzheimer's disease.